Benzenepropanamide, alpha-amino-N,N-dimethyl-, hydrochloride, (R)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzenepropanamide, alpha-amino-N,N-dimethyl-, hydrochloride, (R)-, also known as Lisdexamfetamine, is a prodrug of dextroamphetamine that is used in the treatment of attention deficit hyperactivity disorder (ADHD) and binge eating disorder. It is a central nervous system (CNS) stimulant that is believed to work by increasing the levels of dopamine and norepinephrine in the brain.
Scientific Research Applications
Pharmacological Applications
One study focuses on the synthesis and potential antidepressant applications of alpha-amino acid esters of substituted phenethyl alcohols, highlighting their selective inhibition of 5-hydroxytryptamine uptake. This selective action suggests potential applications in treating depression (Lindberg et al., 1978). Another research area involves phenethanolamine derivatives, demonstrating calorigenic and antidiabetic qualities, potentially offering new approaches to treat obesity and diabetes (Meier et al., 1984).
Polymer Science and Material Chemistry
Research on polyamides derived from α,α’-bis[3,5-dimethyl-4-(4-aminophenoxy)phenyl]-1,4-diisopropylbenzene shows their excellent solubility and thermal stability, indicating their potential for advanced material applications (Liaw et al., 2002). Additionally, the synthesis of new organosoluble polyimides based on flexible diamine demonstrates improved solubility and thermal properties, suitable for high-performance applications (Liaw, Been-Yang Liaw, & Chia-Wei Yu, 2001).
Organic Chemistry and Synthesis
A study on the efficient synthesis of 2,N-dimethyl-N-(3,3-diphenylpropyl)-1-amino-2-propanol explores a cost-efficient method suitable for large-scale production, with implications for pharmaceutical synthesis (Shaojie, 2004). Another research piece outlines the synthesis of lercanidipine hydrochloride, demonstrating a methodological advancement in synthesizing cardiovascular drugs (Guo-ping, 2005).
Future Directions
properties
IUPAC Name |
(2R)-2-amino-N,N-dimethyl-3-phenylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O.ClH/c1-13(2)11(14)10(12)8-9-6-4-3-5-7-9;/h3-7,10H,8,12H2,1-2H3;1H/t10-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTFPAOHCUPWJNQ-HNCPQSOCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C(CC1=CC=CC=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)[C@@H](CC1=CC=CC=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenepropanamide, alpha-amino-N,N-dimethyl-, hydrochloride, (R)- | |
CAS RN |
186432-24-6 |
Source
|
Record name | (2R)-2-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.